Cas no 1402238-31-6 (4-Fluoro-2-(methylsulfonyl)phenylboronic acid)

• Product Name: 4-Fluoro-2-(methylsulfonyl)phenylboronic acid
• CAS No: 1402238-31-6
• MF: C₇H₈BFO₄S
• MW: 218.010424613953
• MDL: MFCD18311843
• CID: 3043154
• Update Time: 2025-05-19

4-Fluoro-2-(methylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(methylsulfonyl)phenylboronic acid
• (4-fluoro-2-methylsulfonylphenyl)boronic acid
• CGC23831
• V3042
• A921722

• MDL： MFCD18311843
• Inchi： 1S/C7H8BFO4S/c1-14(12,13)7-4-5(9)2-3-6(7)8(10)11/h2-4,10-11H,1H3
• InChI Key： KAVXXYBTIPXTRQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=CC=1B(O)O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Fluoro-2-(methylsulfonyl)phenylboronic acid

4-Fluoro-2-(methylsulfonyl)phenylboronic Acid (CAS 1402238-31-6): Properties, Applications, and Market Insights

4-Fluoro-2-(methylsulfonyl)phenylboronic acid (CAS 1402238-31-6) is a specialized boronic acid derivative widely used in pharmaceutical and material science research. This compound belongs to the class of organoboron compounds, which are increasingly important in modern chemistry due to their versatility in Suzuki-Miyaura cross-coupling reactions.

The molecular structure of 4-Fluoro-2-(methylsulfonyl)phenylboronic acid features both electron-withdrawing (fluoro and methylsulfonyl) groups and the reactive boronic acid moiety. This unique combination makes it particularly valuable for creating complex molecular architectures in drug discovery and organic electronics.

Recent studies highlight the growing demand for fluorinated boronic acids in medicinal chemistry. The 4-Fluoro-2-(methylsulfonyl)phenylboronic acid structure is particularly interesting for researchers developing protease inhibitors and kinase-targeted therapies, as the fluorine atom can significantly influence a drug's metabolic stability and binding affinity.

In material science applications, this compound serves as a building block for organic semiconductors and liquid crystal materials. The methylsulfonyl group enhances molecular polarity, which can be crucial for designing materials with specific electronic or optical properties.

The synthesis of 4-Fluoro-2-(methylsulfonyl)phenylboronic acid typically involves multi-step organic transformations, starting from commercially available fluorinated aromatic precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the industry's focus on sustainable production methods.

Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy (particularly 19F NMR and 11B NMR), mass spectrometry, and X-ray crystallography. These methods confirm both the purity and structural integrity of the material, which is critical for research applications.

Storage and handling of 4-Fluoro-2-(methylsulfonyl)phenylboronic acid require standard precautions for boronic acid compounds. While not classified as hazardous, it should be kept in a cool, dry environment, protected from moisture to prevent deboronation or dimerization.

The global market for specialty boronic acids like 4-Fluoro-2-(methylsulfonyl)phenylboronic acid is growing steadily, driven by increasing R&D investments in targeted drug development and advanced materials. Pharmaceutical companies particularly value such fluorinated building blocks for their ability to modulate drug properties.

Recent patent literature reveals numerous applications of 4-Fluoro-2-(methylsulfonyl)phenylboronic acid derivatives in developing treatments for inflammatory diseases and cancer therapies. The compound's structural features allow medicinal chemists to fine-tune molecular interactions with biological targets.

From a regulatory perspective, 4-Fluoro-2-(methylsulfonyl)phenylboronic acid is not currently subject to significant restrictions, making it accessible for research purposes worldwide. However, researchers should always consult the latest chemical safety guidelines when working with any laboratory chemicals.

The future outlook for 4-Fluoro-2-(methylsulfonyl)phenylboronic acid appears promising, with potential applications emerging in bioconjugation chemistry and materials for organic electronics. As synthetic methodologies advance, we may see more efficient routes to this valuable chemical building block.

For researchers considering 4-Fluoro-2-(methylsulfonyl)phenylboronic acid for their projects, it's important to source high-quality material from reputable suppliers. Analytical certificates should confirm both chemical purity and structural identity to ensure experimental reproducibility.

In summary, 4-Fluoro-2-(methylsulfonyl)phenylboronic acid (CAS 1402238-31-6) represents an important tool in modern chemical research. Its unique combination of fluorine substitution, sulfonyl group, and boronic acid functionality makes it particularly valuable for creating complex molecules with precise properties.